Cas no 15030-90-7 (2-(2-{(benzyloxy)carbonylamino}-2-methylpropanamido)-2-phenylacetic acid)

• Product Name: 2-(2-{(benzyloxy)carbonylamino}-2-methylpropanamido)-2-phenylacetic acid
• CAS No: 15030-90-7
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• CID: 5655409
• PubChem ID: 165760432
• Update Time: 2025-07-23

2-(2-{(benzyloxy)carbonylamino}-2-methylpropanamido)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 15030-90-7
• EN300-27723345
• 2-(2-{[(benzyloxy)carbonyl]amino}-2-methylpropanamido)-2-phenylacetic acid
• 2-(2-{(benzyloxy)carbonylamino}-2-methylpropanamido)-2-phenylacetic acid

• Inchi： 1S/C20H22N2O5/c1-20(2,22-19(26)27-13-14-9-5-3-6-10-14)18(25)21-16(17(23)24)15-11-7-4-8-12-15/h3-12,16H,13H2,1-2H3,(H,21,25)(H,22,26)(H,23,24)
• InChI Key： WDEDDQKLZSZQNB-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)NC(=O)OCC1C=CC=CC=1)NC(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 370.15287181g/mol
• Monoisotopic Mass: 370.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2-{(benzyloxy)carbonylamino}-2-methylpropanamido)-2-phenylacetic acid

Introduction to 2-(2-{(benzyloxy)carbonylamino}-2-methylpropanamido)-2-phenylacetic acid (CAS No. 15030-90-7)

2-(2-{(benzyloxy)carbonylamino}-2-methylpropanamido)-2-phenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 15030-90-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes amide and carbonyl functional groups, making it a valuable intermediate in the development of novel therapeutic agents. The presence of both benzyloxy and carbonylamino substituents suggests potential applications in protease inhibition and peptidomimetic chemistry, areas where such structural motifs are frequently employed.

The synthesis and characterization of 2-(2-{(benzyloxy)carbonylamino}-2-methylpropanamido)-2-phenylacetic acid have been subjects of extensive research due to its potential role in drug discovery. Recent studies have highlighted its utility as a building block for designing molecules with enhanced binding affinity to biological targets. The benzyloxy group, in particular, is known for its ability to modulate the pharmacokinetic properties of drug candidates, while the carbonylamino moiety provides a site for further chemical modification, enabling the creation of diverse derivatives with tailored biological activities.

In the context of modern medicinal chemistry, the development of peptidomimetics has become increasingly important due to the limitations associated with traditional peptide-based therapeutics, such as poor oral bioavailability and susceptibility to enzymatic degradation. The structural features of 2-(2-{(benzyloxy)carbonylamino}-2-methylpropanamido)-2-phenylacetic acid make it an attractive candidate for generating peptidomimetics that can mimic the bioactivity of natural peptides while overcoming their inherent drawbacks. For instance, studies have demonstrated that derivatives of this compound can serve as potent inhibitors of proteases, which are key enzymes involved in various pathological processes, including inflammation and cancer progression.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of molecules like 2-(2-{(benzyloxy)carbonylamino}-2-methylpropanamido)-2-phenylacetic acid. Molecular docking simulations and virtual screening techniques have been employed to identify optimal conformations for binding to target proteins. These computational approaches have revealed that subtle changes in the substitution pattern or stereochemistry can significantly alter the binding affinity and selectivity of the compound, providing valuable insights for medicinal chemists during lead optimization.

The role of benzyloxy and carbonylamino groups in modulating molecular properties has also been explored in detail. The benzyloxy group is known to enhance lipophilicity and metabolic stability, which are critical factors for drug efficacy. On the other hand, the carbonylamino moiety can participate in hydrogen bonding interactions with polar residues in protein active sites, improving binding specificity. These features have been leveraged in the design of novel inhibitors targeting enzymes such as matrix metalloproteinases (MMPs), which are overexpressed in various diseases and contribute to tissue degradation.

In addition to its applications in protease inhibition, 2-(2-{(benzyloxy)carbonylamino}-2-methylpropanamido)-2-phenylacetic acid has shown promise as a precursor for synthesizing compounds with anti-inflammatory and immunomodulatory effects. Emerging research indicates that derivatives of this molecule can interact with inflammatory signaling pathways by modulating the activity of key transcription factors and cytokines. For example, studies have suggested that certain analogs may inhibit NF-κB activation, a central event in inflammatory responses. Such findings underscore the compound's potential as a scaffold for developing therapeutic agents aimed at treating chronic inflammatory disorders.

The synthetic methodologies employed in producing 15030-90-7 have also seen significant refinements over recent years. Advances in solid-phase peptide synthesis (SPPS) and automated parallel synthesis platforms have enabled high-throughput production of complex peptidomimetics derived from this core structure. These techniques not only improve yield but also facilitate rapid screening of large libraries of derivatives, accelerating the discovery process. Furthermore, green chemistry principles have been integrated into synthetic protocols to minimize waste and improve sustainability, aligning with global efforts toward environmentally responsible drug development.

From a mechanistic standpoint, understanding how (benzyloxy)carbonylamino}-substituted compounds interact with biological targets is crucial for optimizing their therapeutic potential. Structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into these interactions at an atomic level. These studies have revealed that subtle conformational changes induced by substituents like benzyloxy can significantly impact binding affinity and allosteric effects on target proteins. Such knowledge is essential for designing next-generation drugs with improved pharmacological profiles.

The versatility of 15030-90-7 as a chemical scaffold has also led to its exploration in other therapeutic areas beyond inflammation and cancer treatment. For instance, researchers have investigated its potential role in neurodegenerative diseases such as Alzheimer's disease (AD), where proteolytic enzymes play a critical pathogenic role. Peptidomimetics derived from this compound have been shown to inhibit beta-secretase activity, a key enzyme responsible for generating amyloid-beta plaques—a hallmark neuropathology associated with AD. These findings highlight the broad applicability of this molecular framework in addressing diverse neurological disorders.

In conclusion, 15030-90-7 represents a structurally sophisticated compound with significant potential across multiple therapeutic domains. Its unique combination of functional groups—particularly benzyloxy and carbonylamino—makes it an invaluable intermediate for generating peptidomimetics with tailored biological activities. Recent advances in computational chemistry, synthetic methodologies,and mechanistic biology continue to expand our understanding of how this compound can be leveraged for drug development, paving the way for novel treatments targeting inflammation, cancer,and neurodegenerative diseases among others.